2-(Naphthalen-1-yl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-naphthalen-1-yl-4-nitrobenzoic acid
• InChI: InChI=1S/C17H11NO4/c19-17(20)15-9-8-12(18(21)22)10-16(15)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,19,20)
• InChI Key: WRDIZLRYLLRKEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=C(C=CC(=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C17H11NO4
• Molecular Weight: 293.27 g/mol
• CAS No.: 180977-37-1

Description

2-(Naphthalen-1-yl)-4-nitrobenzoic acid, 95%, is an organic compound that is widely used in a variety of scientific research applications. It is a white crystalline solid that is soluble in most organic solvents. It is a useful reagent in organic synthesis and is also used in the preparation of pharmaceuticals, dyes, and other industrial chemicals. In

Scientific Research Applications

2-(Naphthalen-1-yl)-4-nitrobenzoic acid, 95%, is a useful reagent in organic synthesis and is widely used in scientific research. It is used in the synthesis of various compounds, such as drugs, dyes, and other industrial chemicals. It is also used as a catalyst in the synthesis of polymers and as a reagent for the preparation of metal complexes. In addition, it is used as a fluorescent probe for the detection of metal ions in solution.

Mechanism of Action

2-(Naphthalen-1-yl)-4-nitrobenzoic acid, 95%, acts as a Lewis acid, which means it can accept electrons from other molecules. This property is useful in the formation of metal complexes and in the synthesis of polymers. The nitro group of the compound is also electron-withdrawing, which can increase the reactivity of the molecule.
Biochemical and Physiological Effects
2-(Naphthalen-1-yl)-4-nitrobenzoic acid, 95%, is not known to have any significant biochemical or physiological effects. It is not known to be toxic or carcinogenic, and it is not known to interact with any biological molecules.

Advantages and Limitations for Lab Experiments

2-(Naphthalen-1-yl)-4-nitrobenzoic acid, 95%, has several advantages for laboratory experiments. It is a relatively stable compound and is not easily degraded. It is also soluble in most organic solvents, making it easy to work with. However, it is also a strong acid and can be corrosive, so it should be handled with care.

Future Directions

There are a variety of potential future directions for research involving 2-(Naphthalen-1-yl)-4-nitrobenzoic acid, 95%. It could be used as a catalyst in the synthesis of other compounds, such as drugs and dyes. It could also be used as a fluorescent probe for the detection of metal ions in solution. In addition, it could be used as a reagent for the preparation of metal complexes. Finally, it could be used in the synthesis of polymers or as a reagent for the synthesis of other organic compounds.

Synthesis Methods

2-(Naphthalen-1-yl)-4-nitrobenzoic acid, 95%, can be synthesized from a variety of starting materials. The most common method involves the reaction of naphthalene-1-carboxylic acid with nitrobenzene in the presence of a strong base, such as sodium hydroxide. The reaction takes place at a temperature of about 200°C and yields 2-(Naphthalen-1-yl)-4-nitrobenzoic acid, 95%, as the major product.